Cas no 918868-13-0 (Adenosine, N-[(2-chloro-5-methoxyphenyl)methyl]-2-[4-(cyclopentylmethyl)-1H-1,2,3-triazol-1-yl]-)

Adenosine, N-[(2-chloro-5-methoxyphenyl)methyl]-2-[4-(cyclopentylmethyl)-1H-1,2,3-triazol-1-yl]- structure
918868-13-0 structure
Product Name:Adenosine, N-[(2-chloro-5-methoxyphenyl)methyl]-2-[4-(cyclopentylmethyl)-1H-1,2,3-triazol-1-yl]-
CAS No:918868-13-0
MF:C26H31ClN8O5
MW:571.027943849564
CID:769851
Update Time:2023-03-28

Adenosine, N-[(2-chloro-5-methoxyphenyl)methyl]-2-[4-(cyclopentylmethyl)-1H-1,2,3-triazol-1-yl]- Chemical and Physical Properties

Names and Identifiers

    • Adenosine,N-[(2-chloro-5-methoxyphenyl)methyl]-2-[4-(cyclopentylmethyl)-1H-1,2,3-triazol-1-yl]-
    • Adenosine, N-[(2-chloro-5-methoxyphenyl)methyl]-2-[4-(cyclopentylmethyl)-1H-1,2,3-triazol-1-yl]-
    • Inchi: 1S/C26H31ClN8O5/c1-39-17-6-7-18(27)15(9-17)10-28-23-20-24(34(13-29-20)25-22(38)21(37)19(12-36)40-25)31-26(30-23)35-11-16(32-33-35)8-14-4-2-3-5-14/h6-7,9,11,13-14,19,21-22,25,36-38H,2-5,8,10,12H2,1H3,(H,28,30,31)/t19-,21-,22-,25-/m1/s1
    • InChI Key: FSJVLFODYBZABL-PTGPVQHPSA-N
    • SMILES: OC[C@H]1O[C@@H](N2C3C(=C(N=C(N4C=C(CC5CCCC5)N=N4)N=3)NCC3=CC(OC)=CC=C3Cl)N=C2)[C@H](O)[C@@H]1O
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